(2,3,4,5,6-pentafluorophenyl) (2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-hydroxypropanoate

Specification

• CAS No.: 86061-05-4
• Molecular Formula: C24H16F5NO5
• Molecular Weight: 493.4 g/mol
• IUPAC Name: (2,3,4,5,6-pentafluorophenyl) (2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-hydroxypropanoate
• Standard InChI: InChI=1S/C24H16F5NO5/c25-17-18(26)20(28)22(21(29)19(17)27)35-23(32)16(9-31)30-24(33)34-10-15-13-7-3-1-5-11(13)12-6-2-4-8-14(12)15/h1-8,15-16,31H,9-10H2,(H,30,33)/t16-/m0/s1
• Standard InChI Key: FFLYZEMXCTVVQO-INIZCTEOSA-N
• Isomeric SMILES: C1=CC=C2C(=C1)C(C3=CC=CC=C32)COC(=O)N[C@@H](CO)C(=O)OC4=C(C(=C(C(=C4F)F)F)F)F
• Canonical SMILES: C1=CC=C2C(=C1)C(C3=CC=CC=C32)COC(=O)NC(CO)C(=O)OC4=C(C(=C(C(=C4F)F)F)F)F

Introduction

The compound (2,3,4,5,6-pentafluorophenyl) (2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-hydroxypropanoate is a complex organic molecule featuring a pentafluorophenyl group and a fluorenylmethoxycarbonyl (Fmoc) moiety. This combination of functional groups contributes to its unique chemical properties and potential applications in medicinal chemistry and materials science.

Synthesis and Preparation

The synthesis of such compounds typically involves multiple steps, including the attachment of the pentafluorophenyl group and the introduction of the Fmoc protecting group. These reactions require careful control of conditions to ensure high yields and purity.

Applications and Potential Uses

• Medicinal Chemistry: The incorporation of fluorinated groups can enhance bioactivity, making this compound a candidate for medicinal applications.

• Peptide Synthesis: The Fmoc group is widely used in peptide synthesis due to its ease of removal, suggesting potential applications in this field.

Comparison with Similar Compounds

Compound	Molecular Formula	Molecular Weight (g/mol)	Key Features
(2,3,4,5,6-pentafluorophenyl) 2-(9H-fluoren-9-ylmethoxycarbonylamino)-4-oxo-4-(tritylamino)butanoate	Not specified	Approximately 625.58	Pentafluorophenyl, Fmoc, tritylamino groups
(2,3,4,5,6-pentafluorophenyl) 2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-(1H-indol-3-yl)propanoate	Not specified	592.5	Pentafluorophenyl, Fmoc, indolyl groups
1-benzyl 2,3,4,5,6-pentafluorophenyl (3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanedioate	C32H22F5NO6	Approximately 611.5	Pentafluorophenyl, Fmoc, benzyl groups